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Compound of Interest

Compound Name: Carbon monoxide (180)
CAS No.: 4906-87-0
Cat. No.: B3328581

Get Quote

Executive Summary & Safety Directive

Warning: Carbon Monoxide (CO) Toxicity & Cryogenic Explosion Hazard Handling C180
(Carbon-18 Monoxide) enriched gas presents a dual challenge: the high financial cost of the
iIsotope and the severe safety risks of CO.

o Toxicity: CO is a chemical asphyxiant.[1] Ensure all vacuum exhaust is vented to a dedicated
fume hood or scrubber.

o Explosion Hazard: If a vacuum leak admits atmospheric air while you are cryogenically
trapping C180, Liquid Oxygen (LOX) may condense alongside the CO. This creates a hyper-
reactive fuel-oxidizer mixture. Never allow a trap containing CO to warm up without
monitoring pressure and venting capability.

This guide provides an autonomous, non-linear troubleshooting workflow designed for
researchers to minimize isotope loss while ensuring system integrity.

Diagnostic Triage: Is it a Leak or Outgassing?
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Before breaking vacuum or venting, you must distinguish between a physical leak (atmospheric
intrusion) and virtual leaks (outgassing/desorption).

The RGA Signature Method

The most definitive diagnostic tool is a Residual Gas Analyzer (RGA).
Protocol:

« |solate the C180 source vessel immediately to conserve the main stock.
e Pump the manifold down to high vacuum (<

Torr).

e Scan the mass spectrum (0—100 AMU).

Signal Mass (m/z) Diagnosis Action

Bake out system; no

Water Dominant 18 (H20), 17 (OH) Outgassing )
physical leak.
o Check N2/02 ratio. If
Air Signature 28 (N2), 32 (02) Real Leak o
~4:1, itis air.
Confirms atmospheric
Argon Presence 40 (Ar) Real Leak ) ) ]
air (Ar is ~1% of air).
) ] System is tight; pump
Enriched Isotope 30 (C180) Residual Gas

down longer.

Note on Mass 30: Normal CO is Mass 28.[2][3][4][5] C180 is Mass 30 (

). If you see high Mass 28 and 32, it is an air leak. If you see Mass 30, it is your isotope.

Leak Localization Protocols

If a real leak is confirmed, use the following decision matrix to locate it without wasting C180.

Method A: Helium Leak Detection (Vacuum Mode)
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Best for: High-vacuum manifolds where the pumps are still running. Requirement: Helium Leak
Detector (MSLD).

Evacuate: Ensure system is under vacuum.

Connect: Attach MSLD to the foreline or a dedicated port.

Spray: Start at the top of the system and work down (Helium rises). Spray small bursts of He
gas at flanges, feedthroughs, and welds.

Wait: Response time depends on conductance. Wait 5-10 seconds per test point.

Method B: Rate-of-Rise (Pressure Decay)

Best for: Quantifying the leak rate to determine if an experiment can proceed.

o Evacuate system to base pressure (

).
o Close the valve to the pump (isolate the chamber).

e Record pressure (

) over time (
).
o Calculate Leak Rate (
):
Where
is system volume.

Thresholds:

e mbar-L/s: Ultra-High Vacuum (Safe for long storage)

e mbar-L/s: Acceptable for flow experiments
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e mbar-L/s: Critical Failure (Stop experiment)

Isotope Recovery: The "Sorption Trap" Protocol

Scenario: You suspect a leak, but the system is full of C180. You need to save the gas before
repairing.

The Physics Problem: Carbon Monoxide (CO) has a boiling point of 81.6 K. Liquid Nitrogen
(LN2) is 77 K.

e At 77K, CO is a liquid with a vapor pressure of >400 mbar.

e Result: A standard LN2 cold trap will NOT freeze C180 into a solid; it will only condense it to
a liquid, leaving significant gas pressure. You cannot pump the system down effectively
without losing C180.

The Solution: Cryogenic Sorption To lower the vapor pressure effectively, you must use a high-
surface-area sorbent.

Step-by-Step Recovery:

Prepare Trap: Use a stainless steel vessel filled with Zeolite 5A or Activated Charcoal.
o Activate: Bake the trap at 150°C under vacuum to remove water/air.
o Connect: Attach the trap to the C180 manifold.
e Cool: Submerge the trap in Liquid Nitrogen (77 K).
o Expand: Open the valve. The C180 will adsorb onto the cold zeolite.

o Mechanism:[6][7][8][9] Physisorption lowers the equilibrium pressure to

mbar, allowing effective recovery.

 Isolate: Close the trap valve.

¢ Repair: Vent the remaining manifold, fix the leak, and evacuate.
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» Release: Warm the trap to room temperature to release C180 back into the system.

Troubleshooting Logic (Visualized)

The following diagram illustrates the decision process for handling a suspected leak in a C180

line.
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Suspected Vacuum Anomaly

Check RGA / Gauge
(Is Pressure Rising?)

Is it Air?
(N2/02 Ratio ~4:1)

Diagnosis: Outgassing
(H20 Dominant)

Action: Bake Out System

Action: Sorption Trap Recovery
(Zeolite + LN2)

Action: Evacuate Manifold

Action:; Helium Leak Test

Action: Repair & Validate

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b3328581/docs?utm_src=pdf-body-img#technical-support-handling-vacuum-leaks-in-c18o-enriched-gas-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3328581?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Caption: Decision tree for identifying, isolating, and rectifying vacuum leaks in isotope-enriched
gas systems.

Frequently Asked Questions (FAQSs)

Q: Can | use a standard LN2 cold finger to trap C1807? A: No. As detailed in the Recovery
section, the vapor pressure of CO at 77 K (Liquid Nitrogen temperature) is too high to create a
functional vacuum or recover the gas efficiently. You must use a sorption trap (Zeolite/Charcoal
at 77 K) or Liquid Helium (4 K) to effectively immobilize C180.

Q: My RGA shows a high background at Mass 28. Is this a leak or my C180? A: Mass 28 is
likely Nitrogen (

) or standard Carbon Monoxide (
). C180 appears at Mass 30 (
).

 If Mass 28 is high and Mass 32 (02) is present at ~25% of the Mass 28 peak, it is an Air
Leak.

 |If Mass 30 is high, it is your isotope.

Q: I accidentally condensed air into my C180 trap. What do | do? A:STOP. Do not seal the trap
and let it warm up. Liquid Oxygen (from air) mixed with Carbon Monoxide is an explosive
mixture.

o Keep the trap cold (LN2).
e Open the trap to a vacuum pump (with a blast shield in place).

¢ Slowly pump on the frozen mixture while keeping it at 77 K. Nitrogen and Oxygen have
higher vapor pressures than adsorbed CO and can be preferentially pumped off if using a
sorption trap, though separation is difficult.

e If safety is in doubt, vent the trap to a fume hood and sacrifice the isotope. Your life is worth
more than the gas.
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Q: How does a leak affect my isotopic enrichment calculation? A: A leak introduces

. This dilutes your enrichment. You can calculate the damage using Isotope Dilution Mass
Spectrometry (IDMS) principles.

e Formula:
« If you know the leak rate and duration, you can estimate the influx of

and correct your baseline, but for high-precision work, the sample is often compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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